Cas no 1806294-26-7 (2,4-Dibromo-3,5-difluorophenylacetonitrile)

• Product Name: 2,4-Dibromo-3,5-difluorophenylacetonitrile
• CAS No: 1806294-26-7
• MF: C₈H₃Br₂F₂N
• MW: 310.920927286148
• CID: 4707211
• Update Time: 2023-08-15

2,4-Dibromo-3,5-difluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3,5-difluorophenylacetonitrile

• Inchi： 1S/C8H3Br2F2N/c9-6-4(1-2-13)3-5(11)7(10)8(6)12/h3H,1H2
• InChI Key： LMVPACFMTWGJFH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1CC#N)F)Br)F

Computed Properties

• Exact Mass: 310.858
• Monoisotopic Mass: 308.86
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8